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Compound of Interest

Compound Name:
(R)-2-Chloro-4-methylpentanoic

acid

Cat. No.: B12096140

Get Quote

The Hazard Profile: Beyond the SDS
Standard Safety Data Sheets (SDS) often categorize

-halo acids generically. To handle (R)-2-Chloro-4-methylpentanoic acid (CAS: 29671-29-2 /
76317-06-3) safely, you must understand the molecular mechanism of injury, which differs from
simple mineral acids.

The Mechanics of Injury
Enhanced Acidity (Inductive Effect): The chlorine atom at the

-position exerts a strong electron-withdrawing inductive effect (

), stabilizing the carboxylate anion. This makes (R)-2-Chloro-4-methylpentanoic acid
significantly more acidic than its parent compound, isocaproic acid. It donates protons (

) more aggressively to tissue.

Lipophilicity & Permeation: Unlike hydrochloric acid (which is aqueous/polar), the isobutyl tail

of this molecule confers high lipophilicity. This allows the acid to penetrate the lipid bilayer of
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the skin before fully dissociating, potentially causing deep-tissue chemical burns that may

not be immediately painful (delayed onset).

Quantitative Hazard Summary
Property Value/Description Implication for Safety

Physical State Colorless to light yellow liquid
Splash hazard; requires face

protection.

Corrosivity
Skin Corr.[1][2][3][4] 1B / Eye

Dam. 1

Irreversible tissue destruction

on contact.

Vapor Pressure
Low (High Boiling Point

~120°C)

Inhalation risk increases

significantly upon heating.

Chirality (R)-Enantiomer
Chemical safety is identical to

the (S)-isomer or racemate.

The Barrier Strategy: PPE Selection
Do not rely on standard "exam gloves." The lipophilic nature of this acid requires specific

polymer selection.

Hand Protection (Critical)
Primary Recommendation:Double-Gloving Strategy

Inner Layer: 4 mil Nitrile (Inspection grade).

Outer Layer:Viton® or Heavy Gauge Butyl Rubber (minimum 0.3 mm).

Why: Standard nitrile degrades rapidly upon exposure to halogenated organic acids. Viton

provides the highest permeation resistance to chlorinated hydrocarbons and organic

acids.

Self-Validation: Inspect outer gloves for puckering or stiffness before every use. If the

glove surface feels "tacky," breakthrough has occurred.

Eye & Face Protection[1][2][3][4][5][6]
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Mandatory: Chemical Splash Goggles (indirect venting).

Task-Dependent: Add a Face Shield (8-inch) if pouring volumes

mL or initiating reactions where exotherms are possible.

Note: Safety glasses are insufficient due to the liquid's ability to "creep" and splash.

Respiratory Protection[1][3][5][6][7][8]
Primary Control: Chemical Fume Hood (Face velocity

fpm).

Secondary (Spill/Outside Hood): Full-face respirator with ABEK-P3 combination cartridges

(Organic Vapor + Acid Gas + Particulate).

Operational Workflow: Handling & Synthesis
This protocol ensures containment and minimizes exposure during the critical "transfer" phase.

Diagram 1: Safe Handling Logic Flow
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START: Material Retrieval

Check Fume Hood
(Magnahelic > 0.5 in w.g.)

Don PPE:
Nitrile + Viton/Butyl + Goggles

Transfer/Weighing

Use Glass/Teflon Only
(NO Metal Spatulas)

Material Compatibility

Quench Equipment
(Sat. NaHCO3)

END: Return to Storage

Click to download full resolution via product page

Caption: Operational logic for handling (R)-2-Chloro-4-methylpentanoic acid, emphasizing

material compatibility and immediate quenching.

Step-by-Step Protocol
Equipment Prep: Ensure all glassware is dry. Moisture triggers hydrolysis, releasing HCl gas.

Use Teflon (PTFE) sleeves on ground glass joints to prevent seizing (acid-catalyzed fusion).

Weighing:

Do not weigh outside the hood.
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Use a closed weighing vessel (septum vial) and transfer via syringe if possible to avoid

open-air pouring.

Reaction Initiation: Add the acid slowly to basic reagents. The neutralization is exothermic.

Immediate Decontamination: Wipe the exterior of the reagent bottle with a dry tissue, then a

tissue dampened with saturated sodium bicarbonate (

), before returning it to storage.

Emergency Response System
This section is designed to be self-validating: The actions confirm the hazard is neutralized.

Skin Contact (The "Speed-Wash" Rule)
Immediate Action: Drench area with water for 15 minutes.[1][2][4][5]

Secondary Wash: Wash with 5% sodium bicarbonate solution only after thorough water

rinsing.

Validation: Use pH paper on the wet skin. If pH

, continue rinsing.

Spill Management (Small Scale mL)
Evacuate: Clear the immediate bench area.

Isolate: Close the fume hood sash.

Neutralize: Apply Sodium Carbonate (soda ash) or Calcium Carbonate from the perimeter

inward.

Warning: Expect bubbling (

release).

Verify: Wait for bubbling to cease. Test residue with pH paper (Aim for pH 7-8).
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Collect: Scoop solids into a container labeled "Halogenated Chemical Waste."

Disposal & Waste Management
Improper disposal of halogenated acids is a leading cause of incinerator corrosion and

regulatory fines.

Diagram 2: Waste Stream Decision Tree

Chemical Waste
(R)-2-Chloro-4-methylpentanoic acid

Is it Halogenated?
(Yes: Chlorine) Aqueous/Quenched?

Yes

Stream A: Halogenated Organic
(Do NOT mix with strong bases)No (Pure/Solvent)

Stream B: Aqueous Toxic
(pH Adjusted 6-9)

Yes (Diluted/Neutralized)

Click to download full resolution via product page

Caption: Critical segregation logic. Never mix this compound with non-halogenated solvents

(e.g., Acetone) intended for fuel blending.

Disposal Rules
Segregation: Must go into the Halogenated Waste carboy.

Reason: High-temperature incineration of chlorinated compounds generates Hydrochloric

Acid (HCl) and Dioxins. Facilities must use scrubbers. Mixing this with "Clean Solvents"

contaminates the entire drum.

Labeling: Clearly mark "Contains Organic Acid" and "Halogenated."

Compatibility: Do not add to a waste container holding strong oxidizers (Nitric acid) or strong

bases (Sodium Hydroxide) to prevent explosions or "geysering."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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